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For Researchers, Scientists, and Drug Development Professionals

Introduction
WWL70 is a selective inhibitor of α/β-hydrolase domain 6 (ABHD6), an enzyme involved in the

endocannabinoid system.[1][2] Inhibition of ABHD6 by WWL70 has shown therapeutic potential

in various disease models, including neuroinflammation, traumatic brain injury, and metabolic

disorders.[1][2][3] These application notes provide detailed protocols for the in vivo

administration of WWL70 to mice, based on findings from preclinical research. The protocols

and data presented herein are intended to serve as a guide for researchers designing in vivo

studies with this compound.

Quantitative Data Summary
The following tables summarize the reported in vivo dosages and administration routes for

WWL70 in mice across different experimental models.

Table 1: WWL70 Dosage and Administration in Mouse Models
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Disease

Model

Mouse

Strain
Dosage

Administra

tion Route
Frequency Vehicle Reference

Traumatic

Brain Injury

(TBI)

C57BL/6
5 mg/kg or

10 mg/kg

Intraperiton

eal (i.p.)

Once daily

for 3, 7, or

21 days

1% DMSO

in

physiologic

saline

[1]

Experiment

al

Autoimmun

e

Encephalo

myelitis

(EAE)

Wild-type 10 mg/kg

Not

specified,

but daily

Daily,

starting at

disease

onset

Not

specified
[2]

High-Fat

Diet-

Induced

Obesity

Not

specified
10 mg/kg

Not

specified,

but daily

Daily
Not

specified
[2]

Endotoxin-

Induced

Acute Lung

Injury (ALI)

Not

specified
20 mg/kg

Intraperiton

eal (i.p.)

Single

dose 1

hour prior

to LPS

Not

specified
[4]

Experimental Protocols
Protocol 1: Intraperitoneal Administration of WWL70 for
Neuroinflammation and Neurotrauma Models
This protocol is adapted from studies investigating the effects of WWL70 in a mouse model of

traumatic brain injury.[1]

1. Materials:

WWL70 (solid)

Dimethyl sulfoxide (DMSO)
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Sterile physiologic saline (0.9% NaCl)

Sterile 1 mL syringes with 25-27 gauge needles

Vortex mixer

Analytical balance

C57BL/6 mice (7-week-old males, 25-30 g)[1]

2. WWL70 Solution Preparation:

Prepare a stock solution of WWL70 in DMSO. The concentration will depend on the final

desired dose and injection volume. For a 10 mg/kg dose in a 25 g mouse with an injection

volume of 10 mL/kg (0.25 mL), you would need 0.25 mg of WWL70.

On the day of injection, dilute the WWL70 stock solution with physiologic saline to achieve a

final DMSO concentration of 1%.[1] For example, if your stock is 10 mg/mL in DMSO, you

would take 25 µL of this stock and add it to 2.475 mL of saline.

Vortex the solution thoroughly to ensure it is well-mixed.

Prepare a vehicle control solution of 1% DMSO in physiologic saline.[1]

3. Administration Procedure:

Weigh each mouse to determine the precise injection volume (e.g., 10 mL/kg).[1]

Gently restrain the mouse, exposing the abdomen.

Insert the needle into the lower right or left quadrant of the abdomen at a 15-20 degree angle

to avoid puncturing the internal organs.

Inject the prepared WWL70 solution or vehicle control intraperitoneally.

Administer once daily for the desired duration of the experiment (e.g., 3, 7, or 21 days).[1]

Monitor the mice for any adverse reactions post-injection.
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Protocol 2: Administration of WWL70 in a Model of
Acute Lung Injury
This protocol is based on a study evaluating WWL70 in lipopolysaccharide (LPS)-induced

acute lung injury.[4]

1. Materials:

WWL70 (solid)

Appropriate vehicle (e.g., as described in Protocol 1)

Lipopolysaccharide (LPS)

Sterile 1 mL syringes with appropriate gauge needles for intraperitoneal injection

Mice (specific strain as required for the model)

2. WWL70 Solution Preparation:

Prepare the WWL70 solution at the desired concentration (e.g., to deliver 20 mg/kg) in a

suitable vehicle.

3. Administration Procedure:

Weigh each mouse to calculate the required injection volume.

Administer a single intraperitoneal injection of WWL70 (20 mg/kg) or vehicle.[4]

One hour after the WWL70 or vehicle administration, induce lung injury by intratracheal

instillation of LPS (e.g., 6 µ g/mouse ).[4]

Monitor the mice for signs of respiratory distress and other relevant endpoints as per the

experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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